Carpronium chloride
Overview
Description
Carpronium chloride is a hair growth reagent with a vasodilatory action . It is the chloride salt of carpronium and is used for the treatment of alopecia . It has a role as a muscarinic agonist and a vasodilator agent . It is a chloride salt, a quaternary ammonium salt, and a methyl ester .
Synthesis Analysis
Carpronium chloride was synthesized from γ-butyrolactone by ring-opening and chlorination to give 4-chlorobutyryl chloride, which was subjected to esterification and quaternization using alkali anion resin and KI as a catalyst in an overall yield of 88.4% . Its ethyl ester analogue was prepared by the same way with an overall yield of 78.2% .
Molecular Structure Analysis
The molecular formula of Carpronium chloride is C8H18ClNO2 . The average mass is 195.687 Da and the monoisotopic mass is 195.102600 Da .
Chemical Reactions Analysis
The pyrolysis reaction of carpronium chloride leading to γ-butyrolactone and tetramethylammonium chloride was investigated by means of thermal analysis, pyrolysis gas chromatography mass spectrometry, and field desorption mass spectrometry, using deuterium labeling .
Scientific Research Applications
Hair Growth Reagent
Carpronium chloride is known to be a hair growth reagent . It has been evaluated for its effectiveness in the topical application for the treatment of male-pattern and female-pattern hair loss .
Vasodilatory Action
Carpronium chloride exhibits vasodilatory action . This means it can cause dilation of blood vessels, which can increase blood flow in the body.
Treatment of Male-Pattern Hair Loss (MPHL)
Carpronium chloride has been used in the treatment of male-pattern hair loss (MPHL) . It is applied topically and has shown effectiveness in this application .
Treatment of Female-Pattern Hair Loss (FPHL)
Similarly, Carpronium chloride has also been used in the treatment of female-pattern hair loss (FPHL) . Topical application of Carpronium chloride has been evaluated for its effectiveness in this regard .
Skin Dysfunction Induced by Crowding Stress
Studies have shown that repeated topical applications of Carpronium chloride for 7 days improved changes in skin blood perfusion, barrier recovery, kidney and ovary, and epidermal morphology induced by crowding . This suggests that Carpronium chloride could be useful for quantifying objectively the influence of crowded environment-induced stress on cutaneous function and blood perfusion .
Microcirculation in Rats
In vivo studies indicated that Carpronium chloride achieved dilatation of vascular smooth muscle in the microcirculation of rats . This suggests potential applications in research involving rat models.
Mechanism of Action
Target of Action
Carpronium chloride primarily targets the muscarinic acetylcholine receptors (CHRM) . These receptors play a crucial role in transmitting signals in the nervous system and are involved in various physiological functions.
Mode of Action
Carpronium chloride is a muscarinic acetylcholine receptor agonist . It mimics the action of acetylcholine, a neurotransmitter, by binding to the muscarinic acetylcholine receptors. This binding triggers a series of reactions that lead to the dilation of vascular smooth muscle, particularly in the microcirculation of rats .
Biochemical Pathways
The activation of muscarinic acetylcholine receptors by carpronium chloride affects several biochemical pathways. These include the calcium signaling pathway , neuroactive ligand-receptor interaction , cholinergic synapse , and the regulation of the actin cytoskeleton . These pathways are involved in various physiological processes, including muscle contraction, neuronal signaling, and cellular structure organization.
Pharmacokinetics
Its chemical structure, similar to that of acetylcholine, suggests that it may have similar adme properties .
Result of Action
The primary result of carpronium chloride’s action is the stimulation of hair growth . By dilating the vascular smooth muscle, it increases blood flow to the hair follicles. This increased blood flow can stimulate the dermal papilla and matrix cells, which are essential for hair growth .
Action Environment
The action of carpronium chloride can be influenced by various environmental factors. For instance, changes in the skin environment, such as the application of a steam towel, ethanol, or l-menthol, can affect the absorption of carpronium chloride and thereby influence its therapeutic efficiency .
Safety and Hazards
During handling, dust formation should be avoided. Avoid breathing mist, gas, or vapors. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
properties
IUPAC Name |
(4-methoxy-4-oxobutyl)-trimethylazanium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18NO2.ClH/c1-9(2,3)7-5-6-8(10)11-4;/h5-7H2,1-4H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZMKWKZIJJNSLQ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(C)CCCC(=O)OC.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
14075-13-9 (Parent) |
Source
|
| Record name | Carpronium chloride [INN:JAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013254336 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID1046924 |
Source
|
| Record name | Carpronium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1046924 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Carpronium chloride | |
CAS RN |
13254-33-6 |
Source
|
| Record name | Carpronium chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13254-33-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Carpronium chloride [INN:JAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013254336 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Carpronium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1046924 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Carpronium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.934 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CARPRONIUM CHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1R01BKB74A | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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